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Compound of Interest

Compound Name: Agrimycin 100

Cat. No.: B1209027 Get Quote

AN-HPLC-001

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the quantitative analysis of the

active ingredients in Agrimycin 100 formulation, oxytetracycline and streptomycin, using High-

Performance Liquid Chromatography (HPLC). The method is demonstrated to be simple,

accurate, and robust for the simultaneous determination of both compounds.

Introduction
Agrimycin 100 is an agricultural antibiotic formulation containing oxytetracycline and

streptomycin.[1][2] Oxytetracycline belongs to the tetracycline class of antibiotics, while

streptomycin is an aminoglycoside antibiotic.[1][3] The combination of these two active

ingredients provides a broad spectrum of activity against various bacterial plant pathogens.[1]

Accurate and reliable analytical methods are crucial for the quality control of Agrimycin 100
formulations, ensuring the correct dosage and efficacy. High-Performance Liquid

Chromatography (HPLC) is a powerful technique for the separation and quantification of active

pharmaceutical ingredients (APIs) in various formulations. This application note outlines a

validated HPLC method for the simultaneous analysis of oxytetracycline and streptomycin in

Agrimycin 100.
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Experimental
Agrimycin 100 formulation sample

Oxytetracycline hydrochloride reference standard (analytical grade)

Streptomycin sulfate reference standard (analytical grade)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate (analytical grade)

Orthophosphoric acid (analytical grade)

Deionized water (18.2 MΩ·cm)

0.45 µm syringe filters

A standard HPLC system equipped with the following components was used:

Quaternary or Binary Pump

Autosampler

Column Oven

UV-Vis or Photodiode Array (PDA) Detector

A reversed-phase HPLC method was developed for the simultaneous determination of

oxytetracycline and streptomycin. The optimized chromatographic conditions are summarized

in Table 1.

Table 1: HPLC Chromatographic Conditions
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Parameter Condition

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase A

0.025 M Potassium dihydrogen phosphate

buffer, pH adjusted to 3.0 with orthophosphoric

acid

Mobile Phase B Acetonitrile

Gradient Elution

5% B to 60% B over 10 minutes, then hold at

60% B for 2 minutes, followed by a return to

initial conditions and equilibration for 3 minutes.

Flow Rate 1.0 mL/min

Column Temperature 35 °C

Detection Wavelength

260 nm for Oxytetracycline and 210 nm for

Streptomycin (using a PDA detector is

recommended for simultaneous monitoring)

Injection Volume 20 µL

Protocols
Oxytetracycline Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of

oxytetracycline hydrochloride reference standard and transfer it to a 25 mL volumetric flask.

Dissolve in and dilute to volume with methanol.

Streptomycin Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of streptomycin

sulfate reference standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute

to volume with deionized water.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solutions with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100

µg/mL for both analytes.
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Accurately weigh a portion of the Agrimycin 100 formulation powder equivalent to

approximately 10 mg of the combined active ingredients.

Transfer the weighed powder to a 50 mL volumetric flask.

Add approximately 30 mL of a diluent (50:50 v/v methanol:water) and sonicate for 15

minutes to ensure complete dissolution of the active ingredients.

Allow the solution to cool to room temperature and then dilute to the mark with the diluent.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Results and Discussion
The developed HPLC method provides good separation and resolution of oxytetracycline and

streptomycin. A representative chromatogram is shown in Figure 1 (hypothetical).

Table 2: System Suitability Parameters

Parameter Oxytetracycline Streptomycin
Acceptance
Criteria

Retention Time (min) ~ 6.8 ~ 3.2 -

Tailing Factor (T) 1.1 1.3 T ≤ 2.0

Theoretical Plates (N) > 5000 > 3000 N > 2000

The method was validated for linearity, precision, and accuracy. The calibration curves for both

oxytetracycline and streptomycin showed excellent linearity over the concentration range of 1-

100 µg/mL with a correlation coefficient (r²) > 0.999. The precision of the method was evaluated

by performing six replicate injections of a standard solution, and the relative standard deviation

(RSD) for the peak areas was found to be less than 2%. The accuracy of the method was

determined by a recovery study, with recoveries for both analytes in the range of 98-102%.

Experimental Workflow
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The overall experimental workflow for the HPLC analysis of Agrimycin 100 is depicted in the

following diagram.

Caption: Experimental workflow for HPLC analysis of Agrimycin 100.

Conclusion
The described HPLC method is suitable for the routine quality control analysis of Agrimycin
100 formulation. The method is specific, linear, precise, and accurate for the simultaneous

determination of oxytetracycline and streptomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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